Cas no 403712-90-3 (2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester)

• Product name: 2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester
• CAS No: 403712-90-3
• MF: C₇H₁₁NO₂
• MW: 141.16774
• CID: 325953
• PubChem ID: 45089932

2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester
• 2H-Pyrrole-5-carboxylicacid,3,4-dihydro-,ethylester(9CI)
• 403712-90-3
• SCHEMBL6429517
• Ethyl 3,4-dihydro-2H-pyrrole-5-carboxylate

• Inchi： InChI=1S/C7H11NO2/c1-2-10-7(9)6-4-3-5-8-6/h2-5H2,1H3
• InChI Key： QBCAIIBUIBBIFH-UHFFFAOYSA-N
• SMILES： CCOC(C1CCCN=1)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 38.66000
• LogP: 0.21990